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Compound of Interest

Compound Name: 2-Cyclohexylethanol

Cat. No.: B1346017

Essential Safety and Handling Guide for 2-
Cyclohexylethanol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Cyclohexylethanol in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Hazard Summary

2-Cyclohexylethanol is a combustible liquid that is harmful if swallowed or if it comes into
contact with the skin.[1][2] It can cause irritation to the skin, eyes, and respiratory tract.[3]

Personal Protective Equipment (PPE)

To ensure safety when handling 2-Cyclohexylethanol, the following personal protective
equipment is mandatory.

o Eye and Face Protection: Chemical safety goggles that meet ANSI Z.87.1 standards are
required.[4] In situations with a risk of significant splashes, a face shield should be worn in
addition to safety goggles.[4]

e Skin Protection:
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o Gloves: Chemical-resistant gloves are essential. While specific breakthrough time data for
2-Cyclohexylethanol is not readily available, nitrile gloves offer protection against a range
of chemicals.[4][5] However, it is crucial to consult the glove manufacturer's compatibility
chart for specific recommendations.[6] Gloves should be inspected before each use and
changed immediately upon any sign of contamination or degradation.[4]

o Lab Coat: A lab coat, preferably made of a cotton blend, should be worn and kept
buttoned.[4][7]

o Clothing: Long pants and closed-toe, closed-heel shoes are required to cover all exposed
skin on the lower body and feet.[4]

» Respiratory Protection: Work should be conducted in a well-ventilated area, such as a
chemical fume hood.[3] If adequate ventilation cannot be achieved to maintain exposure
below permissible limits, a NIOSH-approved respirator with an appropriate filter (e.g., type
ABEK (EN14387)) must be used.[2][4]

Quantitative Safety Data

The following table summarizes key quantitative safety data for 2-Cyclohexylethanol.

Property Value Source

86 °C - 94 °C (186.8 °F - 201.2

Flash Point - [218]
Oral Toxicity (Rabbit) LD50: 940 mg/kg [9]
Dermal Toxicity (Rabbit) LD50: 1220 mg/kg [9]
Explosive Limits 0.9 - 6.3% by volume [9][10]

Operational and Disposal Plans
Handling and Storage

» Handling: Always wash your hands thoroughly after handling 2-Cyclohexylethanol.[8] Avoid
contact with eyes, skin, and clothing, and prevent inhalation and ingestion.[3] Keep the
container tightly closed when not in use.[3]
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][8] Keep
away from incompatible substances such as strong oxidizing agents, acid chlorides, and acid
anhydrides.[3][8]

Accidental Release Measures

o Evacuate the area.
o Ensure adequate ventilation.

o Wearing the appropriate PPE, absorb the spill with an inert, non-combustible material (e.g.,
sand, vermiculite).

o Collect the absorbed material and place it into a suitable, closed container for disposal.[8]

First Aid Measures

 If Swallowed: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cups of milk or water. Seek medical attention.[3]

« If Inhaled: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration or oxygen and get medical aid.[3]

« If on Skin: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Get medical aid.[3]

 Ifin Eyes: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Disposal Plan

o Chemical Waste: All waste containing 2-Cyclohexylethanol must be disposed of as
hazardous waste through an approved waste disposal plant.[8] Do not release it into the
environment.[8]

o Empty Containers: Empty containers may retain chemical residue and should be handled
with care. If the chemical is not on the "Acutely Hazardous Waste" list, the container should
be triple-rinsed with a suitable solvent.[11] The rinsate must be collected and disposed of as
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hazardous waste.[11] After rinsing and air-drying, deface the label and dispose of the
container according to your institution's guidelines.[11]

Experimental Protocols

Currently, there are no standardized experimental protocols cited in the search results
specifically for testing PPE against 2-Cyclohexylethanol. The general protocol for evaluating
chemical-resistant gloves involves measuring:

o Degradation: The physical change in the glove material after chemical exposure.[6]
o Breakthrough Time: The time it takes for the chemical to penetrate the glove material.[6]

e Permeation Rate: The rate at which the chemical passes through the glove material after
breakthrough.[6]

It is recommended to consult glove manufacturers for specific testing data or to conduct in-
house testing under your specific experimental conditions.

Logical Workflow for PPE Selection
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Caption: PPE selection workflow for handling 2-Cyclohexylethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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